molecular formula C9H12O2S B8583309 2-Ethyl-2-2-thienyl-[1,3]dioxolane

2-Ethyl-2-2-thienyl-[1,3]dioxolane

Cat. No. B8583309
M. Wt: 184.26 g/mol
InChI Key: JILXHDRCAGOJDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethyl-2-2-thienyl-[1,3]dioxolane is a useful research compound. Its molecular formula is C9H12O2S and its molecular weight is 184.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Ethyl-2-2-thienyl-[1,3]dioxolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Ethyl-2-2-thienyl-[1,3]dioxolane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Ethyl-2-2-thienyl-[1,3]dioxolane

Molecular Formula

C9H12O2S

Molecular Weight

184.26 g/mol

IUPAC Name

2-ethyl-2-thiophen-2-yl-1,3-dioxolane

InChI

InChI=1S/C9H12O2S/c1-2-9(10-5-6-11-9)8-4-3-7-12-8/h3-4,7H,2,5-6H2,1H3

InChI Key

JILXHDRCAGOJDR-UHFFFAOYSA-N

Canonical SMILES

CCC1(OCCO1)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g (214.3 mmol) of 1-2-thienyl-1-propanone are dissolved in 120 mL of ethylene glycol. 93 g (856 mmol) of trimethylsilyl chloride are then added. The reaction medium is stirred at room temperature for 24 hours. After treatment with water, the medium is extracted with ethyl acetate and the organic phases are then combined, dried and concentrated under reduced pressure. The residue obtained is purified by chromatography on a column of silica (eluent: 90 heptane/10 ethyl acetate). A yellow oil is obtained (m=15 g; Y=38%).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
93 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.